Cas no 2680882-69-1 (Benzyl 4-hydroxy-4-(trichloromethyl)azepane-1-carboxylate)

• Product Name: Benzyl 4-hydroxy-4-(trichloromethyl)azepane-1-carboxylate
• CAS No: 2680882-69-1
• MF: C₁₅H₁₈Cl₃NO₃
• MW: 366.667321681976
• CID: 5626473
• PubChem ID: 165936210
• Update Time: 2025-05-20

Benzyl 4-hydroxy-4-(trichloromethyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28300546
• 2680882-69-1
• benzyl 4-hydroxy-4-(trichloromethyl)azepane-1-carboxylate
• Benzyl 4-hydroxy-4-(trichloromethyl)azepane-1-carboxylate

• Inchi： 1S/C15H18Cl3NO3/c16-15(17,18)14(21)7-4-9-19(10-8-14)13(20)22-11-12-5-2-1-3-6-12/h1-3,5-6,21H,4,7-11H2
• InChI Key： VZOLGWLDWXMLPC-UHFFFAOYSA-N
• SMILES： ClC(C1(CCN(C(=O)OCC2C=CC=CC=2)CCC1)O)(Cl)Cl

Computed Properties

• Exact Mass: 365.035227g/mol
• Monoisotopic Mass: 365.035227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 4-hydroxy-4-(trichloromethyl)azepane-1-carboxylate

Benzyl 4-hydroxy-4-(trichloromethyl)azepane-1-carboxylate: A Comprehensive Overview

Benzyl 4-hydroxy-4-(trichloromethyl)azepane-1-carboxylate, with the CAS number 2680882-69-1, is a compound of significant interest in contemporary chemical research. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule consists of a benzyl group attached to an azepane ring, which is further substituted with hydroxyl and trichloromethyl groups. These functional groups contribute to the compound's reactivity and versatility, making it a valuable subject for both academic and industrial investigations.

Recent studies have highlighted the importance of azepane derivatives in drug design, particularly in the development of bioactive molecules. The azepane ring, a seven-membered cyclic amine, is known for its ability to form stable conformations that can mimic the binding pockets of various enzymes. In the case of Benzyl 4-hydroxy-4-(trichloromethyl)azepane-1-carboxylate, the hydroxyl group introduces hydrogen bonding capabilities, while the trichloromethyl group enhances lipophilicity. This combination makes the compound an attractive candidate for exploring interactions with biological targets such as kinases and proteases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the azepane ring. Researchers have employed various strategies, including ring-closing metathesis and stepwise cyclization, to construct the azepane framework. Once the ring is formed, functionalization at specific positions is achieved through nucleophilic substitution or coupling reactions. The introduction of the benzyl group and trichloromethyl substituent requires precise control over reaction conditions to ensure high yields and purity.

One of the most promising applications of Benzyl 4-hydroxy-4-(trichloromethyl)azepane-1-carboxylate lies in its potential as a lead compound for drug discovery. Recent computational studies have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good absorption and moderate clearance rates. Additionally, in vitro assays have shown that it possesses inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders.

Another area where this compound has shown potential is in materials science. The trichloromethyl group imparts unique electronic properties to the molecule, making it suitable for use in organic electronics. Researchers have explored its application as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Initial results indicate that incorporating this compound into device architectures can enhance charge transport properties, leading to improved device performance.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of Benzyl 4-hydroxy-4-(trichloromethyl)azepane-1-carboxylate. Results suggest that under aerobic conditions, the compound undergoes slow degradation due to its stable structure. However, further research is needed to fully understand its environmental fate and develop strategies for safe disposal.

Looking ahead, ongoing research aims to optimize the synthesis of this compound while exploring its potential applications in more depth. Collaborative efforts between chemists, biologists, and materials scientists are expected to unlock new avenues for utilizing this versatile molecule. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements across multiple disciplines.